Cas no 60095-57-0 (1,1'-Bis(4-methylphenyl)-4,4'-bipyridin-1-ium dichloride)

1,1'-Bis(4-methylphenyl)-4,4'-bipyridin-1-ium dichloride structure
60095-57-0 structure
Product Name:1,1'-Bis(4-methylphenyl)-4,4'-bipyridin-1-ium dichloride
CAS No:60095-57-0
MF:C24H22Cl2N2
MW:409.350883960724
CID:2834598
PubChem ID:67420094
Update Time:2025-04-21

1,1'-Bis(4-methylphenyl)-4,4'-bipyridin-1-ium dichloride Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Bis(4-methylphenyl)-4,4'-bipyridin-1-ium dichloride
    • 60095-57-0
    • DTXSID40737242
    • SCHEMBL2469434
    • Inchi: 1S/C24H22N2.2ClH/c1-19-3-7-23(8-4-19)25-15-11-21(12-16-25)22-13-17-26(18-14-22)24-9-5-20(2)6-10-24;;/h3-18H,1-2H3;2*1H/q+2;;/p-2
    • InChI Key: UQBJSEKAYVPBFQ-UHFFFAOYSA-L
    • SMILES: [Cl-].[Cl-].[N+]1(C=CC(=CC=1)C1C=C[N+](=CC=1)C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 408.1160041 g/mol
  • Monoisotopic Mass: 408.1160041 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 364
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 7.8
  • Molecular Weight: 409.3
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